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An In-depth Technical Guide to 3-Fluoro-2-methylbenzonitrile

Abstract

This technical guide provides a comprehensive overview of 3-Fluoro-2-methylbenzonitrile, a fluorinated aromatic compound of significant interest tc
physicochemical properties, synthesis methodologies, and critical applications as a versatile intermediate in organic synthesis. Emphasis is placed or
pharmaceutical ingredients (APIs). Furthermore, this guide consolidates essential safety protocols, handling procedures, and storage requirements tc
essential resource for researchers, chemists, and drug development professionals engaged in advanced chemical synthesis.

Core Compound Identification and Rationale for Use

3-Fluoro-2-methylbenzonitrile is a substituted benzonitrile, a class of organic compounds characterized by a benzene ring to which a nitrile (-C=N)
position 2 imparts unique electronic and steric properties to the molecule. These properties make it a highly valuable and reactive intermediate for inti

The strategic placement of the fluorine atom, the most electronegative element, significantly alters the reactivity of the aromatic ring and the nitrile grc
building blocks like 3-Fluoro-2-methylbenzonitrile particularly sought after in medicinal chemistry and drug discovery.[1] Its isomers, such as 4-Fluo
important APIs like trelagliptin (for type Il diabetes) and danuglipron, respectively, highlighting the importance of this structural class in modern pharm

Physicochemical & Spectroscopic Profile

Accurate characterization of a chemical intermediate is fundamental to its successful application in synthesis. The key properties of 3-Fluoro-2-meth

Key Properties

Property Value

IUPAC Name 3-Fluoro-2-methylbenzonitrile
Synonyms 3-Cyano-2-fluorotoluene
CAS Number 185147-06-2

Molecular Formula CsHsFN

Molecular Weight 135.14 g/mol

Appearance Light yellow clear liquid
Purity 299.0% (typical)

Density 1.398 g/cm3

Boiling Point ~213-220 °C (Predicted/at 760 mmHg)
Flash Point 81 °C (178 °F)

Spectroscopic Data

Detailed analytical data is crucial for confirming the identity and purity of the material before use in a synthetic workflow. Suppliers of 3-Fluoro-2-met!
Resonance (NMR), High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS) to validate the struc
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depth using techniques like Resonance Enhanced Multiphoton lonization (REMPI) and Mass-Analyzed Threshold lonization (MATI) spectroscopy, prc

Synthesis & Manufacturing Insights
The synthesis of fluorinated benzonitriles requires careful selection of starting materials and reaction conditions to ensure regioselectivity and high yie

general and representative synthetic approach can be outlined based on established organic chemistry principles and published methods for closely |

Representative Synthetic Pathway

A common strategy involves the Sandmeyer reaction or related transformations starting from a corresponding aniline derivative. Another approach in
method describes a two-step process involving the condensation of a fluorinated compound with a malonate ester, followed by a decarbonylation rea:
methylbenzonitrile followed by hydrolysis.[2]

The following workflow illustrates a generalized, conceptual pathway for the synthesis of a fluoromethylbenzonitrile.

Starting Materials
Substituted Toluene
(e.g., 2-Fluoro-6-aminotoluene)

Forms diazonium salt

4 .
Core Transformations

Step 1: Diazotization
(NaNO2, HCI)

Introduces nitrile group

Step 2: Sandmeyer Reaction
(CuCN)
. %

solates crude pro

Purification & Final Product

Aqueous Workup
& Extraction

Removes impuritie
\

[Column Chromatograph)g

or Distillation

3-Fluoro-2-methylbenzonitrile
(Final Product)

Preparation Usage

1. Risk Assessment 2. Don PPE . .
[ (Review SDS) jaQGloves, Goggles, Lab Coat) 3. Work in Ventilated Hood 4, Controllec
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Mandatory safety workflow for handling hazardou:

Detailed Handling and First Aid Procedures

« Engineering Controls: Always use this chemical within a well-ventilated area, preferably a certified chemical fume hood, to minimize inhalation expc
chemical safety goggles or a face shield, and a lab coat to prevent skin and eye contact. [5]For operations that may generate aerosols or vapors, a
work area. Wash hands thoroughly with soap and water after handling. [5][11]* First Aid (In case of exposure):

o Eyes: Immediately rinse with plenty of fresh, running water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention. |
water. Seek medical attention if irritation persists. [5] * Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
a glass of water. Do not induce vomiting. Call a poison center or doctor if you feel unwell. [5]

Storage Recommendations

Keep containers securely sealed when not in use. [11]Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong

Conclusion

3-Fluoro-2-methylbenzonitrile is a high-value chemical intermediate with demonstrated utility in fields requiring sophisticated organic synthesis. Its |
discovery, materials science, and agrochemicals. The technical information and safety protocols detailed in this guide provide researchers and develc
paving the way for future innovations.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem «

N . . ) - ) - Ac

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and
industry. Or
Ph
En

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b064138?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/28/12/4702
https://pubs.acs.org/doi/10.1021/acs.oprd.5c00419
https://www.ossila.com/products/4-fluoro-2-methylbenzonitrile
https://patents.google.com/patent/WO2016024224A1/en
https://www.fishersci.com/store/msds?partNumber=AAH2641303&productDescription=3-FLRO-2-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/synthesis/3-fluoro-4-methylbenzonitrile.htm
https://www.nbinno.com/other-organic-chemicals/high-purity-3-fluoro-2-methylbenzonitrile-a-versatile-intermediate-for-organic-synthesis-ae
https://m.chemicalbook.com/ProductChemicalPropertiesCB51107295_EN.htm
https://www.bldpharm.com/products/185147-06-2.html
https://patents.google.com/patent/CN109400500B/en
https://store.apolloscientific.co.uk/storage/msds/PC0390_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20764~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2022:01:16~~3-Fluoro-4-methylbenzonitrile~~
https://www.benchchem.com/product/b064138#3-fluoro-2-methylbenzonitrile-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b064138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

